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Abstract
This document provides a detailed protocol for the synthesis of ethyl 3-methyl-3-
phenylglycidate, commonly known as "strawberry aldehyde," using the Darzens glycidic ester

condensation. The Darzens reaction is a robust method for forming α,β-epoxy esters from the

condensation of a carbonyl compound with an α-halo ester in the presence of a base.[1][2] This

application note outlines the reaction mechanism, a step-by-step experimental protocol, and a

summary of relevant chemical data.

Introduction
The Darzens condensation, first reported by Auguste Georges Darzens in 1904, is a

fundamental carbon-carbon bond-forming reaction in organic synthesis.[1][3] It involves the

reaction of a ketone or aldehyde with an α-haloester using a base to yield an α,β-epoxy ester,

or "glycidic ester".[4] These glycidic esters are valuable intermediates, as the epoxide ring can

be opened by various nucleophiles, or they can be hydrolyzed and decarboxylated to form

higher aldehydes or ketones.

Ethyl 3-methyl-3-phenylglycidate is a significant commercial product, widely used as a

synthetic flavoring agent and fragrance due to its characteristic strong, sweet, strawberry-like

aroma.[5][6][7] It finds applications in food products like candy and ice cream, as well as in

perfumes and soaps.[5][7] The synthesis involves the condensation of acetophenone and ethyl
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chloroacetate in the presence of a strong base, such as sodium ethoxide or potassium tert-

butoxide.[6][8]

Reaction Mechanism
The mechanism of the Darzens condensation is analogous to an aldol reaction and proceeds

through three primary steps:[4][9]

Enolate Formation: A strong base abstracts an acidic α-proton from the ethyl chloroacetate to

form a resonance-stabilized enolate.[4]

Nucleophilic Addition: The enolate acts as a nucleophile, attacking the electrophilic carbonyl

carbon of acetophenone. This addition forms a tetrahedral halohydrin intermediate.[1][9]

Intramolecular SN2 Reaction: The newly formed alkoxide attacks the carbon atom bearing

the chlorine atom in an intramolecular SN2 fashion, displacing the chloride ion and forming

the final α,β-epoxy ester product.[1]

Darzens Condensation Mechanism

Acetophenone Ethyl Chloroacetate Base (EtO⁻)
Step 1: Enolate Formation

Base abstracts a proton from
ethyl chloroacetate. Step 2: Nucleophilic Attack

Enolate attacks the carbonyl
carbon of acetophenone.

Enolate Intermediate

Halohydrin Intermediate
Step 3: Intramolecular SN2
Alkoxide displaces chloride

to form the epoxide ring.
Ethyl 3-methyl-3-phenylglycidate

Click to download full resolution via product page

Caption: Reaction mechanism for the Darzens condensation.

Experimental Protocol
This protocol details the synthesis of ethyl 3-methyl-3-phenylglycidate from acetophenone

and ethyl chloroacetate using sodium ethoxide as the base.

3.1 Materials and Reagents
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Reagent/Material Formula Molar Mass ( g/mol )

Acetophenone C₈H₈O 120.15

Ethyl chloroacetate C₄H₇ClO₂ 122.55

Sodium Metal Na 22.99

Anhydrous Ethanol (99%+) C₂H₅OH 46.07

Diethyl Ether (C₂H₅)₂O 74.12

Anhydrous Magnesium Sulfate MgSO₄ 120.37

Hydrochloric Acid (conc.) HCl 36.46

Ice H₂O 18.02

3.2 Equipment

Three-necked round-bottom flask

Reflux condenser

Dropping funnel

Thermometer

Magnetic stirrer and stir bar

Ice bath

Water bath

Separatory funnel

Rotary evaporator

Vacuum distillation apparatus

3.3 Procedure
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Part A: Preparation of Sodium Ethoxide[10]

Carefully cut 2.0 g of fresh sodium metal into small pieces, washing with hexane to remove

the protective mineral oil, and dry quickly with filter paper.

In a three-necked flask equipped with a reflux condenser and magnetic stirrer, add 20 mL of

anhydrous ethanol.

Slowly add the sodium pieces to the ethanol. The reaction is exothermic and will produce

hydrogen gas. Ensure the area is well-ventilated. Gentle heating can be applied to ensure all

sodium dissolves.

Once all the sodium has reacted, a white solid of sodium ethoxide will form. Add an

additional 25 mL of anhydrous ethanol to create a stirrable suspension.

Part B: Darzens Condensation[10]

In a separate two-necked flask, combine 3.8 g of acetophenone and 4.0 g of ethyl

chloroacetate.

Cool this mixture in an ice bath to between 10-15 °C.

With vigorous stirring, slowly add the sodium ethoxide suspension prepared in Part A to the

acetophenone/ethyl chloroacetate mixture. It is critical to maintain the reaction temperature

between 10-15 °C throughout the addition.[10]

After the addition is complete, allow the mixture to stir in the ice bath for an additional 2

hours.

Part C: Workup and Purification[10]

Pour the reaction mixture into a beaker containing approximately 100 g of crushed ice.

Neutralize the mixture to a pH of 6-8 by slowly adding concentrated hydrochloric acid with

stirring.

Transfer the mixture to a round-bottom flask and remove the ethanol using a rotary

evaporator with a water bath set to 40-50 °C.
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Transfer the remaining aqueous mixture to a separatory funnel. An oily layer containing the

crude product should separate.

Extract the aqueous layer twice with 20 mL portions of diethyl ether.

Combine the organic layers (the initial oil and the ether extracts) and dry over anhydrous

magnesium sulfate.

Filter to remove the desiccant and evaporate the ether using a rotary evaporator.

The remaining crude product, a reddish oil, can be purified by vacuum distillation. Collect the

fraction boiling at approximately 140°C under vacuum; the final product has a boiling point of

272-275 °C at atmospheric pressure.[5][10]
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Experimental Workflow

A: Reagent Prep

B: Condensation

C: Workup & Purification

Prepare Sodium Ethoxide
Suspension in Ethanol

Slowly Add
Sodium Ethoxide

Mix Acetophenone &
Ethyl Chloroacetate

Cool Mixture
(10-15°C)

Stir for 2 hours
at 10-15°C

Quench with Ice

Neutralize (pH 6-8)
with HCl

Evaporate Ethanol

Extract with
Diethyl Ether

Dry Organic Phase
(MgSO4)

Vacuum Distillation

Pure Ethyl 3-methyl-
3-phenylglycidate
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Caption: General experimental workflow for the synthesis.
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Data Summary
4.1 Physical Properties of Ethyl 3-methyl-3-phenylglycidate

Property Value

IUPAC Name
ethyl 3-methyl-3-phenyloxirane-2-

carboxylate[11]

Common Names Strawberry aldehyde, Aldehyde C-16[11][12]

Molecular Formula C₁₂H₁₄O₃[11]

Molar Mass 206.24 g/mol [11]

Appearance Colorless to pale yellow liquid[5][6][11]

Odor Strong, fruity, strawberry-like odor[5][6][11]

Boiling Point 272-275 °C (lit.)[5]

Density 1.087 g/mL at 25 °C (lit.)[5]

Refractive Index (n²⁰/D) 1.505 (lit.)[5]

Solubility
Insoluble in water; soluble in fixed oils,

propylene glycol.[5][6]

4.2 Typical Reaction Parameters
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Parameter Condition

Primary Reactants Acetophenone, Ethyl chloroacetate

Base
Sodium ethoxide, Potassium tert-butoxide[13]

[14]

Solvent Ethanol, Ether, Toluene, THF[4][13][15]

Temperature 0 to 15 °C[10][13]

Reaction Time 2-4 hours[10][13][15]

Yield
Generally reported as "Good" to high (83-95%

for similar reactions).[13][14]

Conclusion
The Darzens condensation provides an effective and straightforward method for the synthesis

of ethyl 3-methyl-3-phenylglycidate. The reaction proceeds through a well-understood

mechanism and can be performed using standard laboratory equipment. Careful control of

temperature during the addition of the base is crucial for achieving good yields. The resulting

glycidic ester is an important compound for the flavor and fragrance industries and serves as a

versatile intermediate for further chemical transformations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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